Cas no 2248379-16-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(naphthalene-2-sulfonamido)propanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(naphthalene-2-sulfonamido)propanoate
• CAS No: 2248379-16-8
• MF: C₂₁H₁₆N₂O₆S
• MW: 424.426544189453
• CID: 6098148
• PubChem ID: 165731251
• Update Time: 2025-10-29

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(naphthalene-2-sulfonamido)propanoate Chemical and Physical Properties

Names and Identifiers

• 2248379-16-8
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(naphthalene-2-sulfonamido)propanoate
• EN300-6524064

• Inchi： 1S/C21H16N2O6S/c24-19(29-23-20(25)17-7-3-4-8-18(17)21(23)26)11-12-22-30(27,28)16-10-9-14-5-1-2-6-15(14)13-16/h1-10,13,22H,11-12H2
• InChI Key： BXXIXQOFGAZTSO-UHFFFAOYSA-N
• SMILES： S(C1C=CC2C=CC=CC=2C=1)(NCCC(=O)ON1C(C2C=CC=CC=2C1=O)=O)(=O)=O

Computed Properties

• Exact Mass: 424.07290741g/mol
• Monoisotopic Mass: 424.07290741g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 768
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 118Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(naphthalene-2-sulfonamido)propanoate

Compound CAS No. 2248379-16-8: 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(naphthalene-2-sulfonamido)propanoate

The compound CAS No. 2248379-16-8, also known as 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(naphthalene-2-sulfonamido)propanoate, is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines an isoindole ring system with a sulfonamide group and a propionate ester moiety. The isoindole core is a bicyclic structure that contributes to the compound's stability and reactivity, while the sulfonamide group enhances its solubility and bioavailability.

Recent studies have highlighted the importance of such compounds in drug design and development. The isoindole moiety has been shown to exhibit promising pharmacological properties, including high bioavailability and selectivity for certain biological targets. For instance, researchers have explored the use of isoindole-containing compounds in the development of kinase inhibitors, which are critical in the treatment of various cancers and inflammatory diseases. The sulfonamide group further enhances these properties by providing additional hydrogen bonding capabilities and improving the overall pharmacokinetic profile of the molecule.

In addition to its pharmaceutical applications, this compound has also been investigated for its potential in materials science. The propionate ester moiety can be modified to create amphiphilic molecules, which are highly desirable in the formulation of drug delivery systems and advanced materials such as hydrogels and nanoparticles. Recent advancements in nanotechnology have demonstrated the ability of such molecules to encapsulate drugs with high efficiency, ensuring controlled release and minimizing side effects.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the isoindole ring system through cyclization reactions and the subsequent functionalization with the sulfonamide and propionate ester groups. Researchers have optimized these steps to achieve high yields and purity levels, making this compound accessible for large-scale production.

From an environmental standpoint, this compound has been shown to exhibit low toxicity levels in preliminary studies. Its biodegradability has been assessed under various conditions, revealing that it can be metabolized efficiently by microorganisms without posing significant risks to aquatic ecosystems. These findings are particularly important given the increasing emphasis on green chemistry principles in modern chemical industries.

In conclusion, CAS No. 2248379-16-8 represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique structural features make it an attractive candidate for both pharmaceutical and materials science research. As ongoing studies continue to uncover new properties and uses for this compound, it is poised to play a pivotal role in advancing both medical treatments and innovative material technologies.